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Compound of Interest

Compound Name: 3-Fluoro-2-methyl-6-nitroaniline

Cat. No.: B1309285 Get Quote

Abstract: This whitepaper provides a comprehensive technical overview of 3-Fluoro-2-methyl-
6-nitroaniline, a key intermediate in the synthesis of various organic compounds. The

document details its chemical properties, outlines a standard synthesis protocol, and discusses

its potential applications, particularly within the pharmaceutical and agrochemical industries.

This guide is intended for researchers, scientists, and professionals in drug development and

chemical synthesis.

Introduction
3-Fluoro-2-methyl-6-nitroaniline is an aromatic amine with the chemical formula C₇H₇FN₂O₂.

Its structure, featuring a combination of fluoro, methyl, and nitro functional groups on an aniline

core, makes it a versatile building block in organic synthesis. The strategic placement of these

substituents influences the molecule's reactivity and makes it a valuable precursor for creating

more complex molecules with desired biological activities. The nitro group, in particular, is a

known pharmacophore and can be a critical component in the development of new therapeutic

agents.[1]

IUPAC Name: 3-Fluoro-2-methyl-6-nitroaniline

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-Fluoro-2-methyl-6-nitroaniline is

presented in the table below. These properties are essential for its handling, storage, and

application in experimental settings.
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Property Value Reference

CAS Number 485832-96-0 [2]

Molecular Formula C₇H₇FN₂O₂ [2]

Molecular Weight 170.14 g/mol [2][3]

Appearance
Not specified, likely a

crystalline solid

Purity Min. 95% [3]

Storage Conditions
Keep in dark place, inert

atmosphere, room temperature
[2]

Synthesis Protocol
The synthesis of substituted nitroanilines often involves the nitration of an appropriately

substituted acetanilide, followed by hydrolysis. A general and widely used method for producing

related compounds like 2-methyl-6-nitroaniline involves the acetylation of the parent aniline,

followed by a controlled nitration and subsequent deacetylation.[4][5][6]

Experimental Protocol: Synthesis of 3-Fluoro-2-methyl-6-nitroaniline

This protocol is a representative synthesis based on established methods for analogous

compounds.

Materials:

3-Fluoro-2-methylaniline

Acetic anhydride

Concentrated Sulfuric acid (H₂SO₄)

Concentrated Nitric acid (HNO₃, 70%)

Hydrochloric acid (HCl) or Sulfuric acid for hydrolysis
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Ice

Sodium Hydroxide (NaOH) solution

Procedure:

Acetylation: 3-Fluoro-2-methylaniline is slowly added to acetic anhydride with stirring. The

reaction is typically exothermic and may require cooling to maintain a controlled temperature.

Nitration: The resulting acetanilide is dissolved in concentrated sulfuric acid and cooled in an

ice-salt bath. A mixture of nitric acid and sulfuric acid is then added dropwise, ensuring the

temperature is kept low to control the regioselectivity of the nitration.

Work-up and Isolation of Intermediate: The reaction mixture is poured onto crushed ice,

leading to the precipitation of the nitrated acetanilide. The solid is collected by filtration and

washed with cold water.

Hydrolysis: The crude nitrated acetanilide is heated under reflux with an acid catalyst (e.g.,

sulfuric or hydrochloric acid) to remove the acetyl group.

Final Product Isolation and Purification: After hydrolysis, the reaction mixture is cooled and

neutralized with a base (e.g., NaOH solution) to precipitate the 3-Fluoro-2-methyl-6-
nitroaniline. The product is then collected by filtration, washed with water, and can be

further purified by recrystallization.

Safety Precautions: This synthesis involves the use of strong acids and nitrating agents, which

are highly corrosive and potentially explosive. All steps should be carried out in a well-

ventilated fume hood with appropriate personal protective equipment (PPE), including gloves,

safety goggles, and a lab coat.

Applications in Research and Development
Substituted nitroanilines are crucial intermediates in the synthesis of a wide range of

commercially important compounds.

Pharmaceutical Synthesis: The unique substitution pattern of 3-Fluoro-2-methyl-6-
nitroaniline makes it a valuable starting material for the synthesis of complex heterocyclic
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compounds. The nitro group can be reduced to an amine, which can then undergo various

coupling reactions. The fluorine atom can enhance metabolic stability and binding affinity of

the final drug molecule.[7] Nitro-containing compounds have been extensively investigated

for their broad biological activities, including antibacterial, antineoplastic, and antiparasitic

properties.[1][8]

Agrochemicals: Similar to the pharmaceutical industry, the agrochemical sector utilizes such

intermediates to develop new herbicides, fungicides, and insecticides.[9]

Dye Industry: Nitroanilines are precursors to azo dyes and other colorants.[10]

Logical and Experimental Workflows
The following diagrams illustrate the synthesis workflow and a potential pathway for its

application in drug discovery.
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Synthesis Workflow

3-Fluoro-2-methylaniline

Acetylation
(Acetic Anhydride)

N-(3-fluoro-2-methylphenyl)acetamide

Nitration
(HNO3/H2SO4)

N-(3-fluoro-2-methyl-6-nitrophenyl)acetamide

Hydrolysis
(Acid catalyst)

3-Fluoro-2-methyl-6-nitroaniline

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Fluoro-2-methyl-6-nitroaniline.
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Drug Discovery Application Pathway

3-Fluoro-2-methyl-6-nitroaniline

Reduction of Nitro Group

Substituted Diamine

Heterocyclic Ring Formation

Bioactive Scaffold

Lead Optimization

Drug Candidate
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Caption: Potential application pathway in drug discovery.

Conclusion
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3-Fluoro-2-methyl-6-nitroaniline is a significant chemical intermediate with considerable

potential in various fields, most notably in the development of new pharmaceuticals and

agrochemicals. Its synthesis, while requiring careful control of reaction conditions, follows

established chemical principles. The data and protocols presented in this guide offer a

foundational resource for researchers and professionals working with this versatile compound.

Further research into its applications is warranted to fully explore its synthetic utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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